Dodecanediamide, N,N'-bis(2-((5-(((5-(((3-amino-3-iminopropyl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)-2-oxoethyl)-, dihydrochloride

• CAS No.: 75472-88-7
• Molecular Formula: C54H84Cl2N16O8
• Molecular Weight: 1156.3 g/mol
• IUPAC Name: N,N'-bis[2-[[5-[[5-[(3-amino-3-iminopropyl)carbamoyl]-1-propylpyrrol-3-yl]carbamoyl]-1-propylpyrrol-3-yl]amino]-2-oxoethyl]dodecanediamide;dihydrochloride
• InChI: InChI=1S/C54H82N16O8.2ClH/c1-5-23-67-35-39(29-41(67)51(75)59-21-19-45(55)56)65-53(77)43-27-37(33-69(43)25-7-3)63-49(73)31-61-47(71)17-15-13-11-9-10-12-14-16-18-48(72)62-32-50(74)64-38-28-44(70(34-38)26-8-4)54(78)66-40-30-42(68(36-40)24-6-2)52(76)60-22-20-46(57)58;;/h27-30,33-36H,5-26,31-32H2,1-4H3,(H3,55,56)(H3,57,58)(H,59,75)(H,60,76)(H,61,71)(H,62,72)(H,63,73)(H,64,74)(H,65,77)(H,66,78);2*1H
• InChI Key: CVUIQHHIQXQWJU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NCCC(=N)N)CCC)NC(=O)CNC(=O)CCCCCCCCCCC(=O)NCC(=O)NC3=CN(C(=C3)C(=O)NC4=CN(C(=C4)C(=O)NCCC(=N)N)CCC)CCC.Cl.Cl

Description

Dodecanediamide, N,N’-bis(2-((5-(((5-(((3-amino-3-iminopropyl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)-2-oxoethyl)-, dihydrochloride is a complex organic compound with a molecular formula of C42H60N14O6 It is known for its intricate structure, which includes multiple pyrrole rings and amino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions typically require controlled temperatures and the use of specific catalysts to ensure the correct formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize yield and purity while minimizing the production of by-products .

Chemical Reactions Analysis

Types of Reactions

Dodecanediamide, N,N’-bis(2-((5-(((5-(((3-amino-3-iminopropyl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)-2-oxoethyl)-, dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The amino groups in the compound can participate in substitution reactions with other chemical species.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carboxylic acids, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

Dodecanediamide, N,N’-bis(2-((5-(((5-(((3-amino-3-iminopropyl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)-2-oxoethyl)-, dihydrochloride has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Dodecanediamide, N,N’-bis(2-((5-(((5-(((3-amino-3-iminopropyl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)carbonyl)-1-propyl-1H-pyrrol-3-yl)amino)-2-oxoethyl)-, dihydrochloride involves its interaction with specific molecular targets. The compound can bind to proteins and enzymes, altering their activity and affecting various biochemical pathways. This interaction is mediated by the compound’s multiple functional groups, which can form hydrogen bonds and other interactions with target molecules .

Comparison with Similar Compounds

Similar Compounds

Hexamethylenediamine-1,12-dodecanedioic acid polymer:

1,12-Diaminododecane: Another related compound, used as a feedstock for polymer synthesis and in medicinal chemistry.